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Compound of Interest

Compound Name: L-Prolylglycine

Cat. No.: B1581105 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

L-Prolylglycine, a dipeptide composed of proline and glycine, requires adherence to standard

laboratory chemical disposal procedures.[1] While a specific Safety Data Sheet (SDS) detailing

disposal instructions for L-Prolylglycine is not readily available in the public domain, general

safety guidelines for chemical waste provide a clear framework for its responsible

management.

Key Properties of L-Prolylglycine
Understanding the chemical and physical properties of L-Prolylglycine is fundamental to

handling and disposing of it safely.

Property Value Source

Molecular Formula C7H12N2O3 PubChem[2]

Molecular Weight 172.18 g/mol PubChem[2]

Appearance White solid Fisher Scientific[3]

Solubility
Freely soluble in water (439

g/L at 25 °C)
chemBlink[4]

Melting Point 236 °C chemBlink[4]
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Standard Disposal Procedures for L-Prolylglycine
Given that L-Prolylglycine is a water-soluble, solid organic compound that is not classified as

a hazardous material, the following step-by-step disposal procedure should be followed in a

laboratory environment. This guidance is based on general principles of laboratory waste

management.

Step 1: Initial Assessment Before disposal, assess the form of the L-Prolylglycine waste. Is it

a pure solid, a solution, or mixed with other chemical waste? This determination will dictate the

appropriate disposal pathway.

Step 2: Segregation of Waste Proper segregation is crucial. Do not mix L-Prolylglycine waste

with hazardous materials such as strong acids, bases, or oxidizing agents.[3][5] It should be

collected in a designated, clearly labeled waste container.

Step 3: Containerization For solid L-Prolylglycine, use a securely sealed container labeled

"Non-hazardous solid chemical waste" and include the chemical name "L-Prolylglycine." For

aqueous solutions, use a sealed container labeled "Non-hazardous aqueous waste" with the

chemical name and approximate concentration.

Step 4: Disposal Pathway Consult your institution's Environmental Health and Safety (EHS)

office for specific guidelines. In general, for non-hazardous, water-soluble chemicals like L-
Prolylglycine:

Small quantities of dilute aqueous solutions: Depending on local regulations, very dilute

solutions (<1 mg/L) may be permissible for drain disposal with copious amounts of water.[6]

However, it is imperative to confirm this with your local EHS guidelines.

Solid waste and concentrated solutions: These should be disposed of through your

institution's chemical waste program, which typically involves incineration by a licensed

waste management vendor.[7] Package the waste as described in Step 3 and arrange for

pickup by the EHS department.

Step 5: Documentation Maintain a log of all chemical waste generated, including the name of

the chemical, quantity, and date of disposal. This is essential for regulatory compliance and

laboratory safety audits.
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Experimental Protocol for Handling Small Spills
In the event of a small spill of solid L-Prolylglycine, the following protocol should be

implemented:

Notification: Alert colleagues in the immediate vicinity.

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including

safety goggles, gloves, and a lab coat.

Containment: If it is a powder, prevent it from becoming airborne.

Clean-up:

Carefully sweep the solid material into a dustpan or onto a piece of paper.

Place the collected solid into a designated chemical waste container.

Wipe the spill area with a damp cloth or paper towel.

Place the cleaning materials into the same chemical waste container.

Disposal: Seal and label the waste container and dispose of it through your institution's

chemical waste program.

Logical Workflow for L-Prolylglycine Disposal
The following diagram illustrates the decision-making process for the proper disposal of L-
Prolylglycine.
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Caption: Decision tree for the proper disposal of L-Prolylglycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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